2-(1-aminocyclobutyl)-2,2-difluoroethan-1-ol hydrochloride
Description
The compound “(1-Aminocyclobutyl)methanol hydrochloride” has a CAS Number of 1392213-15-8 and a molecular weight of 137.61 . It is a solid substance stored at room temperature under an inert atmosphere .
Molecular Structure Analysis
The InChI code for “(1-Aminocyclobutyl)methanol hydrochloride” is 1S/C5H11NO.ClH/c6-5(4-7)2-1-3-5;/h7H,1-4,6H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“(1-Aminocyclobutyl)methanol hydrochloride” is a solid substance stored at room temperature under an inert atmosphere . It has a molecular weight of 137.61 .Safety and Hazards
“(1-Aminocyclobutyl)methanol hydrochloride” has several hazard statements including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust, mist, spray, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1-aminocyclobutyl)-2,2-difluoroethan-1-ol hydrochloride involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Cyclobutane", "Ethylene glycol", "Hydrogen chloride gas", "Sodium hydroxide", "Sodium borohydride", "Sodium iodide", "Hydrogen peroxide", "Sulfuric acid", "Sodium bicarbonate", "Methanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Cyclobutane is reacted with ethylene glycol in the presence of hydrogen chloride gas to form 1-(2-hydroxyethyl)cyclobutane hydrochloride.", "Step 2: Sodium hydroxide is added to the reaction mixture to neutralize the hydrochloric acid and form 1-(2-hydroxyethyl)cyclobutane.", "Step 3: Sodium borohydride is added to the reaction mixture to reduce the carbonyl group of 1-(2-hydroxyethyl)cyclobutane to form 1-(2-hydroxyethyl)cyclobutanol.", "Step 4: Sodium iodide and hydrogen peroxide are added to the reaction mixture to oxidize the alcohol group of 1-(2-hydroxyethyl)cyclobutanol to form 2-(iodomethyl)cyclobutanone.", "Step 5: Sulfuric acid is added to the reaction mixture to protonate the carbonyl group of 2-(iodomethyl)cyclobutanone and form the corresponding oxonium ion intermediate.", "Step 6: Sodium bicarbonate is added to the reaction mixture to neutralize the sulfuric acid and form 2-(iodomethyl)cyclobutanone.", "Step 7: 2-(iodomethyl)cyclobutanone is reacted with sodium borohydride in methanol to reduce the carbonyl group and form 2-(1-hydroxymethyl)cyclobutanone.", "Step 8: Diethyl ether is added to the reaction mixture to extract 2-(1-hydroxymethyl)cyclobutanone.", "Step 9: The diethyl ether layer is washed with water and dried over anhydrous sodium sulfate.", "Step 10: 2-(1-hydroxymethyl)cyclobutanone is reacted with hydrogen chloride gas in methanol to form 2-(1-aminocyclobutyl)-2,2-difluoroethan-1-ol hydrochloride." ] } | |
CAS RN |
2639447-83-7 |
Molecular Formula |
C6H12ClF2NO |
Molecular Weight |
187.6 |
Purity |
95 |
Origin of Product |
United States |
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